Cas no 1547788-38-4 (ethyl 4,4-dimethoxy-2-oxobutanoate)

• Product Name: ethyl 4,4-dimethoxy-2-oxobutanoate
• CAS No: 1547788-38-4
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 6339259
• PubChem ID: 22265704
• Update Time: 2025-05-20

ethyl 4,4-dimethoxy-2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,4-dimethoxy-2-oxobutanoate
• 1547788-38-4
• EN300-1127077
• SCHEMBL6296628

• Inchi： 1S/C8H14O5/c1-4-13-8(10)6(9)5-7(11-2)12-3/h7H,4-5H2,1-3H3
• InChI Key： MUIQNPRTYFQBAT-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C(=O)OCC)=O)OC

Computed Properties

• Exact Mass: 190.08412354g/mol
• Monoisotopic Mass: 190.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 4,4-dimethoxy-2-oxobutanoate

Ethyl 4,4-Dimethoxy-2-Oxobutanoate (CAS No. 1547788-38-4): An Overview of Its Synthesis, Applications, and Recent Research

Ethyl 4,4-dimethoxy-2-oxobutanoate (CAS No. 1547788-38-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its ester functionality and the presence of two methoxy groups on the β-carbon, which contribute to its reactivity and stability.

The synthesis of ethyl 4,4-dimethoxy-2-oxobutanoate typically involves the reaction of ethyl acetoacetate with dimethyl sulfate in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. The use of mild reaction conditions and readily available starting materials makes this synthetic route highly attractive for both laboratory-scale and industrial applications.

In the context of pharmaceutical research, ethyl 4,4-dimethoxy-2-oxobutanoate has shown promise as a key intermediate in the synthesis of various bioactive molecules. For instance, it can be used as a building block for the preparation of β-lactam antibiotics, which are crucial for treating bacterial infections. The methoxy groups on the β-carbon provide additional sites for functionalization, allowing for the introduction of various substituents to modulate the biological activity and pharmacokinetic properties of the final compounds.

Recent studies have also explored the use of ethyl 4,4-dimethoxy-2-oxobutanoate in the development of novel drug delivery systems. One notable application is its use as a prodrug precursor. By incorporating this compound into prodrug designs, researchers have been able to enhance the solubility and bioavailability of poorly water-soluble drugs. This approach has shown particular promise in improving the therapeutic efficacy of anticancer agents and antiviral drugs.

Beyond pharmaceuticals, ethyl 4,4-dimethoxy-2-oxobutanoate has found applications in organic synthesis as a versatile reagent for constructing complex molecular architectures. Its ability to undergo selective transformations under mild conditions makes it an attractive choice for synthetic chemists working on natural product synthesis and total synthesis projects. For example, it has been used as a key intermediate in the total synthesis of several complex natural products with potent biological activities.

In materials science, ethyl 4,4-dimethoxy-2-oxobutanoate has been investigated for its potential use in the development of functional polymers and coatings. The presence of multiple reactive sites allows for the design of polymers with tailored properties such as enhanced mechanical strength, improved thermal stability, and controlled degradation rates. These properties make it suitable for applications in areas such as biomedical devices and environmental remediation.

The safety profile of ethyl 4,4-dimethoxy-2-oxobutanoate is another important consideration. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

In conclusion, ethyl 4,4-dimethoxy-2-oxobutanoate (CAS No. 1547788-38-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on innovative projects across various fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further cementing its importance in modern chemistry.